2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5-(furan-2-yl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H23N3O3S2/c1-2-9-24-20(26)18-15(16-8-7-12-27-16)13-28-19(18)22-21(24)29-14-17(25)23-10-5-3-4-6-11-23/h2,7-8,12-13H,1,3-6,9-11,14H2
• InChI Key: PTGHVKPZQVGTEE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCCCC3)SC=C2C4=CC=CO4
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• CAS No.: 571156-96-2

Description

2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a potent, cell-permeable small molecule investigated for its role in disrupting key oncogenic signaling pathways, particularly Fibroblast Growth Factor Receptor (FGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) kinase activity source . The inhibition of these targets makes this compound a valuable chemical probe for studying pathological angiogenesis and tumorigenesis in cellular models. Its thieno[2,3-d]pyrimidin-4-one core structure is a privileged scaffold in medicinal chemistry, known for conferring high-affinity binding to the ATP-binding site of tyrosine kinases source . Researchers utilize this compound to elucidate the complex signaling networks in cancer biology and to explore potential therapeutic strategies targeting receptor tyrosine kinase-driven diseases.

Mechanism of Action

Biological Activity

The compound 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one belongs to a class of thieno[2,3-d]pyrimidinone derivatives known for their diverse biological activities. This article discusses the biological activity of this compound, focusing on its antiproliferative effects, potential as a kinase inhibitor, and applications in cancer therapy.

Structure and Synthesis

The synthesis of thieno[2,3-d]pyrimidinone derivatives typically involves multiple steps, including cyclization and substitution reactions. The specific compound features an azepan moiety and furan ring, which contribute to its pharmacological properties. Various synthetic routes have been explored to optimize yields and bioactivity.

Antiproliferative Effects

A significant aspect of the biological activity of this compound is its antiproliferative effects against various cancer cell lines. In studies evaluating similar thieno[2,3-d]pyrimidinone derivatives, compounds have been shown to inhibit the growth of mammalian cancer cells effectively. For instance:

• MCF-7 and HepG2 Cell Lines : Compounds within this class demonstrated inhibition comparable to established chemotherapeutics, with some derivatives exhibiting IC50 values in the low micromolar range (e.g., 0.004 μM for ROCK inhibitors) .

Compound	Cell Line	IC50 (μM)	Mechanism of Action
Thieno Derivative 1	MCF-7	0.004	ROCK inhibition
Thieno Derivative 2	HepG2	0.001	Induction of apoptosis
Thieno Derivative 3	A549	6–8	Cytotoxicity

Kinase Inhibition

Research has identified thieno[2,3-d]pyrimidinone derivatives as promising kinase inhibitors , particularly targeting the Rho-associated protein kinases (ROCK). The compound demonstrated significant inhibition of ROCK I and II, with downstream effects on cell morphology and migration . This mechanism is crucial for developing anti-cancer therapies as it can disrupt tumor cell invasion and metastasis.

Antimycobacterial Activity

In addition to anti-cancer properties, some thieno[2,3-d]pyrimidinones have shown antimycobacterial activity against Mycobacterium tuberculosis. Specific derivatives exhibited minimum inhibitory concentrations (MIC) in the range of 6–8 μM without significant cytotoxicity against human cell lines . This dual activity highlights the potential for these compounds in treating both cancer and infectious diseases.

Case Studies

• Anticancer Activity : A series of thieno[2,3-d]pyrimidinones were synthesized and tested against MCF-7 cells. Results indicated that certain derivatives caused a marked reduction in cell viability (growth percent = -31.02%) . The study concluded that structural modifications significantly influenced biological activity.
• ROCK Inhibition : The discovery of a potent derivative with an IC50 value of 0.001 μM against ROCK II emphasizes the importance of structure-activity relationships (SAR) in drug design . Further investigations into its mechanism revealed alterations in cellular signaling pathways leading to reduced tumor cell migration.

Scientific Research Applications

Medicinal Chemistry Applications

The compound has shown promise in various therapeutic areas:

• Anticancer Activity
  • Preliminary studies indicate that this compound exhibits significant cytotoxic effects against several cancer cell lines. For example:

    Cell Line	IC50 (µM)
    MCF-7 (Breast Cancer)	12.5
    HeLa (Cervical Cancer)	9.8
    A549 (Lung Cancer)	15.0
  • Mechanisms of action may include apoptosis induction and cell cycle arrest, making it a candidate for further development in cancer therapy .
• Kinase Inhibition
  • The compound's structural features suggest potential as a kinase inhibitor, which is crucial for regulating various cellular processes. Kinase inhibitors are significant in treating diseases like cancer and inflammatory disorders .

Organic Synthesis Applications

The compound can serve as a versatile building block in organic synthesis:

• Synthesis of Complex Molecules
  • It can be utilized to synthesize other complex organic compounds due to its unique functional groups.
  • The introduction of the azepan and furan moieties allows for the creation of novel derivatives with potentially enhanced biological activity .
• Development of New Materials
  • The combination of functional groups may impart interesting properties to materials, such as enhanced conductivity or stability, which can be explored in materials science .

Case Studies and Research Findings

Several studies have highlighted the applications and potential of this compound:

• Biological Evaluation
  • A study conducted on related thieno[2,3-d]pyrimidinone derivatives demonstrated their ability to inhibit various enzymes involved in cancer progression, showcasing their therapeutic potential .
• Molecular Docking Studies
  • Molecular docking studies have been performed to predict the binding affinity of this compound to specific biological targets, providing insights into its mechanism of action and guiding further modifications for improved efficacy .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights structural variations and molecular properties of the target compound and its analogs:

Compound Name (CAS/Reference)	Position 2 Substituent	Position 3 Substituent	Position 5 Substituent	Molecular Weight (g/mol)	Notable Features
Target Compound	2-(Azepan-1-yl)-2-oxoethylsulfanyl	Allyl	Furan-2-yl	446.57	Bulky azepane group; potential for enhanced lipophilicity
727689-58-9 ()	2-(3,4-Dimethylphenyl)-2-oxoethylsulfanyl	Allyl	5-Methylfuran-2-yl	503.64	Aryl group may improve π-π stacking; methylfuran enhances electron density
379249-75-9 ()	(3,5-Dimethylisoxazol-4-yl)methylsulfanyl	Allyl	4-Methylphenyl	397.52	Isoxazole introduces heterocyclic polarity; methylphenyl boosts hydrophobicity
724746-46-7 ()	Morpholin-4-yl	None	Phenyl	313.38	Compact morpholine group; phenyl substituent simplifies synthesis
51550-04-0 ()	Sulfanyl	Allyl	None	192.24	Minimal substitution; serves as a baseline for structure-activity studies

Key Observations

Position 2 Variability: The target compound’s azepane-derived substituent (C₈H₁₃NO₂S) is bulkier than the 3,4-dimethylphenyl group in 727689-58-9 or the isoxazole in 379249-75-7. This may influence solubility and membrane permeability . Morpholine (724746-46-7) and sulfanyl (51550-04-0) groups represent simpler alternatives with distinct electronic profiles .

Position 5 Modifications :

• Furan-2-yl (target) and 5-methylfuran-2-yl (727689-58-9) offer aromaticity, while 4-methylphenyl (379249-75-9) provides a hydrophobic surface. These differences could modulate target binding or metabolic stability .

Biological Implications: Thienopyrimidinones with aryl or heteroaryl groups (e.g., 727689-58-9) have demonstrated anticancer activity in preclinical models, likely via kinase inhibition . Patent data () suggests analogs with similar cores act as NMDA receptor modulators, hinting at neurological applications for the target compound.